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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the construction and application of a linear

Halbach array using BX048 neodymium magnets. A Halbach array is a specific arrangement of

permanent magnets that concentrates the magnetic field on one side while canceling it on the

other, a principle known as "one-sided flux."[1][2][3] This property is highly advantageous in

various scientific applications, including magnetic separation, particle manipulation, and the

development of high-efficiency electric motors and sensors.[1][4]

These application notes offer the necessary protocols for safely assembling a Halbach array

and suggest potential uses in research and drug development.

BX048 Neodymium Magnet Specifications
The BX048 magnet is a high-strength neodymium (NdFeB) block magnet, which is ideal for

constructing powerful magnetic arrays.[5][6] Its specifications are critical for design and

application purposes.
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Specification Value

Material Grade N42 NdFeB[5][7]

Dimensions (L x W x T)
1" x 0.5" x 0.25" (25.4 mm x 12.7 mm x 6.35

mm)[7][8]

Tolerances ±0.004" (±0.1 mm)[5][7]

Coating Nickel-Copper-Nickel (Ni-Cu-Ni)[6][7]

Magnetization Direction Through Thickness[5][7]

Pull Force (Case 1) ~18.71 lbs (8.49 kg)[5][8]

Surface Field ~4876 - 5876 Gauss[7][8]

Maximum Operating Temp 176°F (80°C)[7]

Weight ~0.54 oz (15.4 g)[5][8]

Safety Protocols for Handling Neodymium Magnets
Neodymium magnets are exceptionally powerful and can be hazardous if mishandled.[9] Their

brittle nature means they can chip or shatter if allowed to snap together, sending sharp

fragments flying.[10][11] Adherence to strict safety protocols is mandatory.

Core Safety Procedures:

Personal Protective Equipment (PPE): Always wear safety goggles and heavy-duty gloves.

[9][11][12] For larger magnets, steel-toed boots are recommended to prevent injury from

dropped magnets.[11]

Handling: Handle magnets one at a time.[11][12] To separate magnets, slide them apart

sideways rather than trying to pull them directly apart.[12]

Keep a Safe Distance: Maintain a significant distance between the magnets and any

electronic devices (computers, phones), credit cards, and medical implants like pacemakers,

which can be damaged or disrupted by strong magnetic fields.[9][10][13]
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Controlled Environment: Work in an area clear of any ferrous metal objects or tools that

could be suddenly and forcefully attracted to the magnets.[9][12] A non-metallic workbench is

ideal.[9]

Storage: Store magnets in a cool, dry place using non-magnetic spacers (e.g., wood, plastic)

to keep them separated.[10][13]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://devonscience.co.uk/wp-content/uploads/2019/04/Stanford-Magnets-Safety-Guide.pdf
https://www.stanfordmagnets.com/precaution-for-handling-neodymium-magnets.html
https://devonscience.co.uk/wp-content/uploads/2019/04/Stanford-Magnets-Safety-Guide.pdf
https://www.duramag.com/techtalk/neodymium-magnets/neodymium-magnet-safety-and-handling/
https://e-magnetsuk.com/neodymium-magnet-safety-and-how-to-handle-neodymium-magnets/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage

Start Handling Procedure

Assess Work Area for
Ferromagnetic Objects

Wear Appropriate PPE
(Goggles, Gloves)

Handle Magnets
One at a Time

Separate by Sliding

Place in Jig

Store with Non-Magnetic
Spacers

End
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Preparation

Assembly Sequence (Magnet Orientation)

Finalization

1. Prepare Non-Magnetic
Assembly Jig

2. Identify and Mark
North Pole of Each Magnet

Magnet 1
(North Up ↑)

Magnet 2
(North Right →)

Magnet 3
(North Down ↓)

Magnet 4
(North Left ←)

Magnet 5
(North Up ↑)

4. Apply Adhesive and Cure 5. Remove Array from Jig 6. Characterize Magnetic Field
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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